Cas no 2229622-19-7 (O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine)

O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine is a specialized hydroxylamine derivative featuring a 1-methyl-3-phenylpyrazole core. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the hydroxylamine moiety enables its use in nitroxide-mediated reactions, while the pyrazole ring contributes to its stability and reactivity in heterocyclic synthesis. Its structural features make it suitable for applications in radical chemistry and as a building block for complex molecular architectures. The compound’s well-defined reactivity profile allows for selective functionalization, enhancing its utility in targeted synthetic pathways.
O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine structure
2229622-19-7 structure
Product Name:O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine
CAS No:2229622-19-7
MF:C13H17N3O
MW:231.293582677841
CID:5815174
PubChem ID:165857175
Update Time:2025-06-25

O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine
    • O-[2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propyl]hydroxylamine
    • EN300-1863684
    • 2229622-19-7
    • Inchi: 1S/C13H17N3O/c1-10(9-17-14)13-8-12(15-16(13)2)11-6-4-3-5-7-11/h3-8,10H,9,14H2,1-2H3
    • InChI Key: SHALZTSFXLQUDC-UHFFFAOYSA-N
    • SMILES: O(CC(C)C1=CC(C2C=CC=CC=2)=NN1C)N

Computed Properties

  • Exact Mass: 231.137162174g/mol
  • Monoisotopic Mass: 231.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 53.1Ų

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O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine Related Literature

Additional information on O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine

Comprehensive Overview of O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine (CAS No. 2229622-19-7)

The compound O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine (CAS No. 2229622-19-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1-methyl-3-phenyl-1H-pyrazole core linked to a propylhydroxylamine moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for pyrazole derivatives has surged due to their broad-spectrum biological activities. The O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine structure is no exception, with studies highlighting its role in developing anti-inflammatory and antioxidant agents. This aligns with the growing consumer focus on natural alternatives and sustainable chemistry, as the compound can be tailored to meet eco-friendly synthesis protocols.

From a technical standpoint, the CAS No. 2229622-19-7 compound exhibits notable stability under controlled conditions, making it suitable for industrial-scale production. Its hydroxylamine group is particularly reactive, enabling facile derivatization for custom applications. This property has led to its exploration in catalysis and material science, where precision functionalization is critical.

The rise of AI-driven drug design has further amplified interest in O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine. Computational models frequently utilize such scaffolds to predict novel therapeutic candidates, addressing trending topics like personalized medicine and targeted therapies. Additionally, its compatibility with green chemistry principles resonates with industries striving for reduced environmental footprints.

Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring high purity for research applications. Quality control protocols for CAS No. 2229622-19-7 are stringent, reflecting its importance in high-value syntheses. These measures cater to the increasing demand for reproducible results in academic and industrial settings.

Looking ahead, the versatility of O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylhydroxylamine positions it as a key player in interdisciplinary research. Whether in medicinal chemistry or agrochemical innovation, its adaptability ensures sustained relevance. As scientific inquiries into structure-activity relationships deepen, this compound is poised to unlock new frontiers in molecular design.

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